molecular formula C8H5ClN2 B8551514 3-Chloro-5-vinylpicolinonitrile

3-Chloro-5-vinylpicolinonitrile

Cat. No.: B8551514
M. Wt: 164.59 g/mol
InChI Key: NODLNVZYCFUFDM-UHFFFAOYSA-N
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Description

3-Chloro-5-vinylpicolinonitrile is a useful research compound. Its molecular formula is C8H5ClN2 and its molecular weight is 164.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5ClN2

Molecular Weight

164.59 g/mol

IUPAC Name

3-chloro-5-ethenylpyridine-2-carbonitrile

InChI

InChI=1S/C8H5ClN2/c1-2-6-3-7(9)8(4-10)11-5-6/h2-3,5H,1H2

InChI Key

NODLNVZYCFUFDM-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CC(=C(N=C1)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dichloropicolinonitrile (1.0 eq.), 4,4,5,5-tetramethyl-2-vinyl-1,3,2-dioxaborolane (1.0 eq.), tetrakis(triphenyl-phosphine)palladium (5 mol %), and 2N aqueous sodium carbonate solution (3.4 eq.) in toluene/ethanol (2:1, 0.04 M) was stirred at 95° C. overnight. After cooling to ambient temperature, the reaction content was diluted with ethyl acetate and water. The two phases were separated, and the aqueous layer was extracted twice with ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous MgSO4, and concentrated en vacuo. The crude material was purified by flash chromatography on a COMBIFLASH® system (ISCO) using 0-80% ethyl acetate in hexane to give a white solid.
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